Cas no 112363-19-6 (Octanethioamide,N,N-diethyl-)

• Product Name: Octanethioamide,N,N-diethyl-
• CAS No: 112363-19-6
• MF: C₁₂H₂₅NS
• MW: 215.398602247238
• CID: 129733
• Update Time: 2024-01-25

Octanethioamide,N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

• Octanethioamide,N,N-diethyl-
• Octanethioamide, N,N-diethyl-

• Inchi： 1S/C12H25NS/c1-4-7-8-9-10-11-12(14)13(5-2)6-3/h4-11H2,1-3H3
• InChI Key： JWSGQCWWWWQKSI-UHFFFAOYSA-N
• SMILES： C(N(CC)CC)(=S)CCCCCCC

Computed Properties

• Exact Mass: 215.17095
• Monoisotopic Mass: 215.171
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.3A^2

Experimental Properties

• Density: 0.901±0.06 g/cm3(Predicted)
• Boiling Point: 277.7±23.0 °C(Predicted)
• PSA: 3.24
• pka: 1.75±0.50(Predicted)